![molecular formula C5H5Cl2NO B146413 2-Chloropyridine N-oxide hydrochloride CAS No. 20295-64-1](/img/structure/B146413.png)
2-Chloropyridine N-oxide hydrochloride
Overview
Description
2-Chloropyridine N-oxide hydrochloride (2CPNOHCl) is an important organic compound that has been used in research and laboratory experiments for many years. It is a versatile compound with a wide range of applications and a unique mechanism of action.
Scientific Research Applications
Synthesis and Chemical Reactions :
- 2-Chloropyridine N-oxide hydrochloride is used as a starting material in the synthesis of other chemical compounds. For instance, it can be converted to 2-mercaptopyridine-1-oxide zinc salt, a process involving reactions with hydrogen peroxide and sodium hydrosulfide (Zhu Hong-jun, 2007).
- Another application is in the preparation of zinc pyridine-2-thiol-N-oxide, derived from 2-chloropyridine N-oxide via thiolation and other reactions (Deng Nan, 2005).
Adsorption and Surface Interaction Studies :
- This compound is used in studies to understand the adsorption behavior on various oxides. An example is its adsorption on SiO2, TiO2, and ZrO2, which provides insights into the nature of surface acidity on oxides (T. J. Dines, Louise D Macgregor, C. H. Rochester, 2003).
Catalysis and Chemical Transformations :
- Research includes its role in the gold(I)-catalyzed oxidation of alkynes to 1,2-dicarbonyls, showcasing its utility in facilitating specific chemical transformations (A. Dubovtsev, N. V. Shcherbakov, D. Dar'in, V. Kukushkin, 2019).
- Studies also cover its application in the catalytic fluorination process, particularly in the Cl/F exchange to produce selectively 2-fluoropyridine (Cindy Cochon, T. Corre, S. Célérier, S. Brunet, 2012).
Structural and Molecular Studies :
- The compound is also utilized in studying molecular structures and interactions, like in the analysis of hydrogen bonds in complexes of substituted pyridine N-oxides (Z. Dega-Szafran, Z. Kosturkiewicz, E. Tykarska, M. Szafran, D. Lemański, B. Nogaj, 1997).
Catalytic Oxidation and Preparation Studies :
- It plays a role in the catalytic oxidation preparation of 2-mercaptopyridine-N-oxide sodium, illustrating its importance in specific chemical preparations (Geng Ping-lan, 2006).
Reactivity and Catalysis Studies :
- The compound is explored in the context of reactions with enamines of cyclohexanone in the presence of acylating agents, showing its versatility in chemical reactivity studies (M. Hamana, H. Noda, 1967).
Mechanism of Action
Target of Action
The primary target of 2-Chloropyridine N-oxide hydrochloride is the respiratory system . It is classified as a specific target organ toxicity - single exposure (Category 3) substance .
Mode of Action
It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Biochemical Pathways
It has been used in the synthesis of aminoheterocyclic analogs and 2-aminopyridine derivatives . It was also used in benzyl viologen enzyme assay of membrane fractions .
Pharmacokinetics
Its molecular weight of 16601 g/mol may influence its bioavailability and pharmacokinetic properties.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. It is classified as very toxic to aquatic organisms, and may cause long-term adverse effects in the aquatic environment . Therefore, its use and disposal must be managed carefully to prevent environmental contamination.
Safety and Hazards
2-Chloropyridine N-oxide hydrochloride is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Future Directions
Biochemical Analysis
Biochemical Properties
It has been used in benzyl viologen enzyme assays of membrane fractions , suggesting that it may interact with enzymes and other biomolecules
Cellular Effects
It is known to cause skin and eye irritation, and may cause respiratory irritation . These effects suggest that 2-Chloropyridine N-oxide hydrochloride can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known to react with nucleophiles to generate pyridine derivatives . In these conversions, chloride is displaced . This suggests that this compound may interact with biomolecules, potentially inhibiting or activating enzymes and causing changes in gene expression.
Temporal Effects in Laboratory Settings
It is known to be hygroscopic , suggesting that its effects may change over time due to degradation or instability
Dosage Effects in Animal Models
It is known to cause skin irritation and serious eye irritation , suggesting that high doses may have toxic or adverse effects.
Metabolic Pathways
It is known to react with nucleophiles to generate pyridine derivatives , suggesting that it may interact with enzymes or cofactors and affect metabolic flux or metabolite levels.
Transport and Distribution
Its known reactivity with nucleophiles suggests that it may interact with transporters or binding proteins, potentially affecting its localization or accumulation.
Subcellular Localization
Its known reactivity with nucleophiles suggests that it may be directed to specific compartments or organelles by targeting signals or post-translational modifications.
properties
IUPAC Name |
2-chloro-1-oxidopyridin-1-ium;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO.ClH/c6-5-3-1-2-4-7(5)8;/h1-4H;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRZNODNSNCXOHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[N+](C(=C1)Cl)[O-].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10174180 | |
Record name | Chloride 2-chloropyridinium 1-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10174180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20295-64-1 | |
Record name | Pyridine, 2-chloro-, 1-oxide, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20295-64-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 20295-64-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=352281 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Chloride 2-chloropyridinium 1-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10174180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chloride 2-chloropyridinium 1-oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.723 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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